80-16-0

Chloramine-B

• CAS RN:
• 80-16-0

• Formula:
• C6H6ClNO2S

• InChI:
• InChI=1S/C6H6ClNO2S/c7-8-11(9,10)6-4-2-1-3-5-6/h1-5,8H

• InChIKey:
• CHVZPRDGLWBEMJ-UHFFFAOYSA-N

• Chloramine-B is used in AcOH-mediated dichloroimination of indoles.

6,8-Dioxabicyclo[3.2.1]octane

• CAS RN:
• 280-16-0

• Formula:
• C6H10O2

• InChI:
• InChI=1S/C6H10O2/c1-2-5-4-7-6(3-1)8-5/h5-6H,1-4H2

• InChIKey:
• DYXJGWLSYLPWMO-UHFFFAOYSA-N

• 6,8-Dioxabicyclo[3.2.1]octane, also known as 6,8-Dioxabicyclo[3.2.1]octane, is a useful research compound. Its molecular formula is C6H10O2 and its molecular weight is 114.14 g/mol. The purity is usually 95%.

Morin

In Stock

• CAS RN:
• 480-16-0

• Formula:
• C15H10O7

• InChI:
• InChI=1S/C15H10O7/c16-6-1-2-8(9(18)3-6)15-14(21)13(20)12-10(19)4-7(17)5-11(12)22-15/h1-5,16-19,21H

• InChIKey:
• YXOLAZRVSSWPPT-UHFFFAOYSA-N

• Morin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Morin, also known as morin hydrate or al-morin, belongs to the class of organic compounds known as flavonols. Flavonols are compounds that contain a flavone (2-phenyl-1-benzopyran-4-one) backbone carrying a hydroxyl group at the 3-position. Thus, morin is considered to be a flavonoid lipid molecule. Morin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, morin is primarily located in the cytoplasm. Morin is a bitter tasting compound that can be found in a number of food items such as lingonberry, fruits, bilberry, and strawberry. This makes morin a potential biomarker for the consumption of these food products.
  Morin is a pentahydroxyflavone that is 7-hydroxyflavonol bearing three additional hydroxy substitu...

(4Z)-2-(3,5-ditert-butylphenyl)-4-[(2-fluorophenyl)methylidene]-1,3-oxazol-5-one

• CAS RN:
• 5280-16-0

• Formula:
• C24H26FNO2

• InChI:
• InChI=1S/C24H26FNO2/c1-23(2,3)17-11-16(12-18(14-17)24(4,5)6)21-26-20(22(27)28-21)13-15-9-7-8-10-19(15)25/h7-14H,1-6H3/b20-13-

• InChIKey:
• AERSDUFQAQFELK-MOSHPQCFSA-N

• (4Z)-2-(3,5-ditert-butylphenyl)-4-[(2-fluorophenyl)methylidene]-1,3-oxazol-5-one is a useful research compound. Its molecular formula is C24H26FNO2 and its molecular weight is 379.5 g/mol. The purity is usually 95%.

3,5-Dimethylcyclohexanemethanol

In Stock

• CAS RN:
• 68480-16-0

• Formula:
• C9H18O

• InChI:
• InChI=1S/C9H18O/c1-7-3-8(2)5-9(4-7)6-10/h7-10H,3-6H2,1-2H3

• InChIKey:
• GEVHTUNKMMCORO-UHFFFAOYSA-N

• 3,5-Dimethylcyclohexanemethanol is a useful research compound. Its molecular formula is C9H18O and its molecular weight is 142.24 g/mol. The purity is usually 95%.

13-Hydroxydocosanoic acid

• CAS RN:
• 13980-16-0

• Formula:
• C22H44O3

• InChI:
• InChI=1S/C22H44O3/c1-2-3-4-5-9-12-15-18-21(23)19-16-13-10-7-6-8-11-14-17-20-22(24)25/h21,23H,2-20H2,1H3,(H,24,25)

• InChIKey:
• BYCZEMFWXYCUSJ-UHFFFAOYSA-N

• 13-hydroxydocosanoic acid is a C22 hydroxy fatty acid with the hydroxy group at the 13-position and intermediate in the synthesis of sophorosyloxydocosanoate;  a yeast glycolipid with potential medical and chemical engineering applications. It is a hydroxy fatty acid and a long-chain fatty acid. It derives from a docosanoic acid. It is a conjugate acid of a 13-hydroxydocosanoate.

[(1S,3Z,7Z,9S,10S)-9-hydroxy-3,7-dimethyl-10-propan-2-ylcyclodeca-3,7-dien-1-yl] 4-hydroxy-3-methoxybenzoate

In Stock

• CAS RN:
• 39380-16-0

• Formula:
• C23H32O5

• InChI:
• InChI=1S/C23H32O5/c1-14(2)22-19(25)11-15(3)7-6-8-16(4)12-21(22)28-23(26)17-9-10-18(24)20(13-17)27-5/h8-11,13-14,19,21-22,24-25H,6-7,12H2,1-5H3/b15-11-,16-8-/t19-,21-,22-/m0/s1

• InChIKey:
• OLJDCWYDXLXFJK-KVJUXVSCSA-N

• It is a product presenting an estrogenic activity. Terpenoid complex ester , from plants of the Umbelliferae family
  It is a product presenting an estrogenic activity. Terpenoid complex ester, from plants of the Umbelliferae family
  

3-[4-(Benzyloxy)phenyl]-2-(4-[1,1'-biphenyl]-4-yl-1,3-thiazol-2-yl)acrylonitrile

• CAS RN:
• 330180-16-0

• Formula:
• C31H22N2OS

• InChI:
• InChI=1S/C31H22N2OS/c32-20-28(19-23-11-17-29(18-12-23)34-21-24-7-3-1-4-8-24)31-33-30(22-35-31)27-15-13-26(14-16-27)25-9-5-2-6-10-25/h1-19,22H,21H2/b28-19-

• InChIKey:
• YVONVNKHLZZKCV-USHMODERSA-N

• 3-[4-(Benzyloxy)phenyl]-2-(4-[1,1'-biphenyl]-4-yl-1,3-thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C31H22N2OS and its molecular weight is 470.6g/mol. The purity is usually 95%.

(Z)-ethyl 1-(furan-2-ylmethyl)-2-((2-methyl-3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534580-16-0

• Formula:
• C27H21N5O7

• InChI:
• InChI=1S/C27H21N5O7/c1-3-38-27(35)20-14-19-23(28-22-11-4-5-12-30(22)26(19)34)31(15-17-8-7-13-39-17)24(20)29-25(33)18-9-6-10-21(16(18)2)32(36)37/h4-14H,3,15H2,1-2H3

• InChIKey:
• LKBXABTXMOOSAW-OLFWJLLRSA-N

• (Z)-ethyl 1-(furan-2-ylmethyl)-2-((2-methyl-3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C27H21N5O7 and its molecular weight is 527.493. The purity is usually 95%.

Ethyl 4,6-bis(trifluoromethyl)-2-pyridinecarboxylate

In Stock

• CAS RN:
• 615580-16-0

• Formula:
• C10H7F6NO2

• InChI:
• InChI=1S/C10H7F6NO2/c1-2-19-8(18)6-3-5(9(11,12)13)4-7(17-6)10(14,15)16/h3-4H,2H2,1H3

• InChIKey:
• UMWCLHBEITUVOH-UHFFFAOYSA-N

• Ethyl 4,6-bis(trifluoromethyl)-2-pyridinecarboxylate is a useful research compound. Its molecular formula is C10H7F6NO2 and its molecular weight is 287.16 g/mol. The purity is usually 95%.

N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide

In Stock

• CAS RN:
• 851980-16-0

• Formula:
• C17H16ClN3O4S

• InChI:
• InChI=1S/C17H16ClN3O4S/c1-23-12-6-9(7-13(24-2)15(12)25-3)16(22)20-21-17-19-11-5-4-10(18)8-14(11)26-17/h4-8H,1-3H3,(H,19,21)(H,20,22)

• InChIKey:
• BLCOVLLJROKASR-UHFFFAOYSA-N

• N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide is a useful research compound. Its molecular formula is C17H16ClN3O4S and its molecular weight is 393.84. The purity is usually 95%.

2-oxo-3-phenyl-2H-chromen-7-yl isobutyrate

In Stock

• CAS RN:
• 869080-16-0

• Formula:
• C19H16O4

• InChI:
• InChI=1S/C19H16O4/c1-12(2)18(20)22-15-9-8-14-10-16(13-6-4-3-5-7-13)19(21)23-17(14)11-15/h3-12H,1-2H3

• InChIKey:
• XODSWUGVRPBNFC-UHFFFAOYSA-N

• 2-oxo-3-phenyl-2H-chromen-7-yl isobutyrate is a useful research compound. Its molecular formula is C19H16O4 and its molecular weight is 308.333. The purity is usually 95%.

2'-Chloro-3-(2-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-16-0

• Formula:
• C16H15ClOS

• InChI:
• InChI=1S/C16H15ClOS/c1-19-16-9-5-2-6-12(16)10-11-15(18)13-7-3-4-8-14(13)17/h2-9H,10-11H2,1H3

• InChIKey:
• ZAXPHSGWVTZKMQ-UHFFFAOYSA-N

• 2'-Chloro-3-(2-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15ClOS and its molecular weight is 290.8 g/mol. The purity is usually 95%.

2-Ethyl-thiobenzamide

Usually In Stock

• CAS RN:
• 885280-16-0

• Formula:
• C9H11NS

• InChI:
• InChI=1S/C9H11NS/c1-2-7-5-3-4-6-8(7)9(10)11/h3-6H,2H2,1H3,(H2,10,11)

• InChIKey:
• ZQDMKVFNIVOKBB-UHFFFAOYSA-N

• 2-Ethyl-thiobenzamide is a useful research compound. Its molecular formula is C9H11NS and its molecular weight is 165.26 g/mol. The purity is usually 95%.

2,4-dichloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine

In Stock

• CAS RN:
• 1310680-16-0

• Formula:
• C7H2Cl2F3N3

• 2,4-dichloro-5-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C7H2Cl2F3N3 and its molecular weight is 256. The purity is usually 95%.